Cas no 876708-73-5 (1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid
• CAS No: 876708-73-5
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 3076721
• PubChem ID: 3146692
• Update Time: 2025-06-09

1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid
• AKOS000137952
• 876708-73-5
• 1-(2-(DIETHYLAMINO)ETHYL)-5-OXOPYRROLIDINE-3-CARBOXYLICACID
• 1-[2-(diethylamino)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• SCHEMBL15082402
• AKOS016041001
• 1-(2-(DIETHYLAMINO)ETHYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID

• MDL： MFCD06751683
• Inchi： 1S/C11H20N2O3/c1-3-12(4-2)5-6-13-8-9(11(15)16)7-10(13)14/h9H,3-8H2,1-2H3,(H,15,16)
• InChI Key： POJLYTUISVHMDI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCN(CC)CC

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 60.8Ų

1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid

Introduction to 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 876708-73-5)

1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid, identified by the chemical identifier CAS No. 876708-73-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural features and potential applications in drug discovery and molecular pharmacology. The compound’s unique framework, incorporating a pyrrolidine core with an amine-substituted ethyl chain and a carboxylic acid functionality, positions it as a versatile intermediate for the development of novel therapeutic agents.

The pyrrolidine scaffold is a common motif in biologically active molecules, frequently observed in natural products and synthetic drugs. Its cyclic structure provides a rigid yet flexible backbone that can interact with biological targets in a precise manner. In particular, the presence of the 5-oxo group introduces electrophilic centers, making the compound susceptible to nucleophilic substitution reactions, which are pivotal in medicinal chemistry for constructing more complex molecules. The 3-carboxylic acid moiety further enhances its reactivity, allowing for facile derivatization through esterification, amidation, or other carboxylate-based transformations.

The 2-diethylamino-ethyl side chain adds another layer of functional complexity, introducing basicity and potential for hydrogen bonding interactions. This feature is particularly valuable in drug design, as it can improve solubility, binding affinity, and metabolic stability. The diethylamino group also serves as a handle for further modifications, such as alkylation or acylation, enabling the synthesis of analogues with tailored properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug development. Studies suggest that compounds featuring the pyrrolidine core exhibit promising interactions with enzymes and receptors involved in critical biological pathways. For instance, modifications of this scaffold have been explored in the design of kinase inhibitors and antiviral agents. The 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid derivative represents a promising candidate for further investigation in this context.

In vitro studies have begun to elucidate the pharmacological potential of this compound. Preliminary experiments indicate that it may exhibit inhibitory activity against certain therapeutic targets, although comprehensive toxicological and pharmacokinetic assessments are still under way. The compound’s ability to undergo structural diversification makes it an attractive building block for high-throughput screening campaigns aimed at identifying novel bioactive molecules.

The synthesis of 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the pyrrolidine ring, followed by functional group interconversions to introduce the amine and carboxylic acid moieties. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing reliance on hazardous reagents and minimizing waste generation.

The role of computational tools in optimizing synthetic routes cannot be overstated. Molecular modeling software has been instrumental in predicting reaction outcomes and guiding experimental design. By leveraging these technologies, researchers can accelerate the discovery process and reduce time-to-market for new pharmaceuticals derived from this scaffold.

Future research directions may explore derivatization strategies to enhance the pharmacological profile of 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid. For example, introducing additional heterocycles or aromatic substituents could modulate binding interactions with biological targets. Additionally, exploring prodrug formulations may improve oral bioavailability and tissue distribution.

The broader implications of this work extend beyond individual compounds to advancements in synthetic chemistry and drug discovery methodologies. As computational power increases and green chemistry principles gain traction, the development of efficient synthetic routes will become increasingly important. The study of 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid exemplifies these trends by demonstrating how traditional organic chemistry concepts can be integrated with modern computational approaches.

In conclusion, 1-(2-Diethylamino-ethyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 876708-73-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for drug development, while ongoing studies continue to uncover its pharmacological promise. As research progresses, this compound is likely to play an important role in advancing our understanding of heterocyclic chemistry and its applications in medicine.